Cas no 114892-56-7 (30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-6-O-acetyl-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b)-)

• Product Name: 30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-6-O-acetyl-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b)-
• CAS No: 114892-56-7
• MF: C₆₀H₉₄O₂₆
• MW: 1231.37278223038
• CID: 208636
• PubChem ID: 154812527
• Update Time: 2025-04-19

30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-6-O-acetyl-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b)- Chemical and Physical Properties

Names and Identifiers

• CiwujianosideC2
• 30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannop
• 30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 4)-O-6-O-acetyl-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl ester, (3b)-
• AKOS040736272
• 114892-56-7
• ciwujianoside C2
• DA-72246
• 30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-6-O-acetyl-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b)-

• Inchi： 1S/C60H94O26/c1-24-12-17-60(55(75)86-53-46(73)42(69)39(66)31(81-53)22-78-50-47(74)43(70)48(32(82-50)23-76-27(4)61)84-51-44(71)40(67)36(63)25(2)79-51)19-18-58(8)28(29(60)20-24)10-11-34-57(7)15-14-35(56(5,6)33(57)13-16-59(34,58)9)83-54-49(38(65)30(62)21-77-54)85-52-45(72)41(68)37(64)26(3)80-52/h10,25-26,29-54,62-74H,1,11-23H2,2-9H3/t25-,26-,29-,30-,31+,32+,33?,34?,35-,36-,37-,38-,39+,40+,41+,42-,43+,44+,45+,46+,47+,48+,49+,50+,51-,52-,53-,54-,57-,58+,59+,60-/m0/s1
• InChI Key： NPCYPPUNOYDHKT-DUZFEBTFSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]7[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O7)O[C@H]7[C@@H]([C@@H]([C@H]([C@H](C)O7)O)O)O)O)O)O6)O)O)O)CCC(=C)C[C@H]5C4=CCC32)C1(C)C

Computed Properties

• Exact Mass: 1230.60000
• Monoisotopic Mass: 1230.603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 86
• Rotatable Bond Count: 15
• Complexity: 2470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 32
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 399A^2
• XLogP3: -1.4

Experimental Properties

• PSA: 398.66000
• LogP: -1.41600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides